Cas no 302346-43-6 (Benzonitrile,3,4-diethynyl-)

Benzonitrile,3,4-diethynyl- structure
Benzonitrile,3,4-diethynyl- structure
Product Name:Benzonitrile,3,4-diethynyl-
CAS No:302346-43-6
MF:C11H5N
MW:151.164102315903
CID:299169
Update Time:2024-01-28

Benzonitrile,3,4-diethynyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,4-diethynyl-
    • Benzonitrile, 3,4-diethynyl- (9CI)
    • Benzonitrile, 3,4-diethynyl-
    • Inchi: 1S/C11H5N/c1-3-10-6-5-9(8-12)7-11(10)4-2/h1-2,5-7H
    • InChI Key: IQCFQNDZSVNUFD-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C#C)C(C#C)=C1

Computed Properties

  • Exact Mass: 151.04225
  • Monoisotopic Mass: 151.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 269.4±35.0 °C(Predicted)
  • PSA: 23.79
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD